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Introduction

The hexaaquanickel(ll) ion, [Ni(H20)e]?*, and the hexaaquacobalt(ll) ion, [Co(H20)e]?*, are
classic examples in coordination chemistry that vividly demonstrate the relationship between
electronic structure and spectroscopic properties. Present in aqueous solutions of many simple
nickel(Il) and cobalt(ll) salts, respectively, these octahedral complexes exhibit distinct colors—
green for nickel and pink for cobalt.[1][2][3][4][5][6] These colors arise from the absorption of
specific wavelengths of visible light, a phenomenon governed by electronic transitions between
d-orbitals. This guide provides a comparative analysis of their absorption spectra, underpinned
by ligand field theory, and includes a standardized experimental protocol for their
characterization.

Spectroscopic Data and Electronic Transitions

The distinct colors of [Ni(H20)e]?* and [Co(H20)e]?* are a direct consequence of their unique d-
electron configurations and the resulting electronic transitions. The central Ni2* ion has a d®
configuration, while the Co2* ion has a d’ configuration.[2][7] In an octahedral field created by
six water ligands, the five degenerate d-orbitals of the metal ion split into a lower-energy triplet
(t2g) and a higher-energy doublet (e_g). The energy difference between these sets of orbitals is
denoted as Ao (the crystal field splitting energy).
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The absorption of light promotes electrons from the lower t2g orbitals to the higher e_g orbitals.
The specific wavelengths absorbed correspond to the energy required for these d-d transitions.
Because these transitions are Laporte-forbidden (they involve transitions between orbitals of
the same subshell), the molar absorptivities (€) are typically low.[8]

Table 1: Comparative Spectroscopic Data for Hexaaqua Complexes

Hexaaquanickel(ll), Hexaaquacobalt(ll),
Property .
[Ni(H20)s]?**+ [Co(H20)e]**
Color in Solution Green[1][6][9] Pink[2][3][4][5]
Central Metal lon Niz+ Coz*
d-Electron Config. d8[7][10] d’[2][7]
Ground State Term 3A2q 4T1g(F)
Amax (NM) ~720, ~650 (shoulder), ~395 ~510-540[5]
Absorbed Color Red/Violet Blue-Green
- 3A2g — 3T2g°A2qg - 4T1g(F) — 4T29(F)*T1g(F) -
Observed Transitions
3T1g(F)3A2g — 3T1g(P)[10] 4A2g(F)*T1g(F) - *T1g(P)[2]

Experimental Protocol: UV-Visible Spectroscopy

This section outlines a general procedure for obtaining the absorption spectra of [Ni(H20)s]?*
and [Co(Hz20)s]?*.

1. Materials and Equipment:
» Nickel(ll) sulfate hexahydrate (NiSO4:6H20) or Nickel(ll) chloride hexahydrate (NiCl2-6H20)

o Cobalt(ll) chloride hexahydrate (CoClz-:6H20) or Cobalt(ll) sulfate heptahydrate
(CoS0a4:7H20)

o Distilled or deionized water

e Analytical balance
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Volumetric flasks (e.g., 50 mL or 100 mL)

Pipettes

Double-beam UV-Vis spectrophotometer[11]

Matched quartz or glass cuvettes (1 cm path length)
. Preparation of Stock Solutions (Example: 0.1 M):

For [Ni(H20)se]?*: Accurately weigh the appropriate amount of a nickel(ll) salt (e.g., ~2.629 g
of NiSOa4-6H20 for 100 mL). Quantitatively transfer the solid to a 100 mL volumetric flask.
Dissolve the salt in a small amount of distilled water, then dilute to the mark and mix
thoroughly.[12]

For [Co(H20)e]2*: Accurately weigh the appropriate amount of a cobalt(ll) salt (e.g., ~2.379 g
of CoCl2:6H20 for 100 mL).[13] Follow the same procedure as for the nickel salt.

. Spectroscopic Measurement:

Turn on the spectrophotometer and allow the lamps to warm up as per the manufacturer's
instructions.

Set the desired wavelength range for the scan (e.g., 350 nm to 800 nm for the visible
spectrum).

Fill two cuvettes with distilled water to serve as the blank or reference. Place them in the
reference and sample holders and run a baseline correction.

Rinse a cuvette with a small amount of the nickel(ll) stock solution, then fill it approximately
three-quarters full.

Replace the sample cuvette containing the blank with the cuvette containing the nickel
solution.

Initiate the scan to record the absorption spectrum. The instrument will plot absorbance
versus wavelength.
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« |dentify and record the wavelength(s) of maximum absorbance (Amax).[12]

» Repeat the measurement process for the cobalt(Il) solution.

Visualization of Electronic Transitions

The following diagram illustrates the d-orbital splitting for octahedral complexes and the
corresponding ground-state electron configurations for high-spin d® and d”’ ions. Water is a
weak-field ligand, resulting in high-spin complexes where electrons occupy separate orbitals
before pairing.[2][5] The arrows indicate the lowest energy spin-allowed electronic transitions
responsible for the primary absorption bands.

d-Orbital Splitting and Electronic Transitions in Octahedral Fields

[Ni(H20)e]2* (d2, High-Spin) [Co(Hz0)e]2* (d, High-Spin)
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Figure 1: d-orbital splitting for Ni2* and Co?* in an octahedral field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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